Cas no 2138816-75-6 (1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one)

• Product Name: 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one
• CAS No: 2138816-75-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5852715
• PubChem ID: 165456799
• Update Time: 2025-06-30

1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-703348
• 2138816-75-6
• 1-{1-oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one
• 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one

• Inchi： 1S/C12H20N2O2/c1-2-3-11(15)14-8-9-16-12(10-14)4-6-13-7-5-12/h2-3,13H,4-10H2,1H3/b3-2+
• InChI Key： VBYAKAFJSZIVLN-NSCUHMNNSA-N
• SMILES： O1CCN(C(/C=C/C)=O)CC21CCNCC2

Computed Properties

• Exact Mass: 224.152477885g/mol
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one

Comprehensive Overview of 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one (CAS No. 2138816-75-6)

In the rapidly evolving field of medicinal chemistry and drug discovery, 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one (CAS No. 2138816-75-6) has emerged as a compound of significant interest. This molecule, characterized by its unique spirocyclic structure and enone functionality, is being extensively studied for its potential applications in pharmaceutical research and biochemical modulation. Researchers are particularly intrigued by its ability to interact with various biological targets, making it a promising candidate for the development of novel therapeutics.

The structural complexity of 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one sets it apart from conventional small molecules. Its 1-Oxa-4,9-diazaspiro[5.5]undecane core provides a rigid framework that enhances binding affinity and selectivity, while the but-2-en-1-one moiety introduces reactivity that can be harnessed for further derivatization. This combination of features has led to its exploration in kinase inhibition, GPCR targeting, and other areas of drug design.

One of the most frequently searched questions in scientific databases is: "What are the synthetic routes for 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one?" The synthesis of this compound typically involves multi-step organic transformations, including spirocyclization and Michael addition reactions. Recent advancements in green chemistry have also prompted researchers to develop more sustainable methods for its production, aligning with the growing demand for environmentally friendly synthetic protocols.

The pharmacological potential of CAS No. 2138816-75-6 is another hot topic among researchers. Preliminary studies suggest that this compound may exhibit anti-inflammatory and neuroprotective properties, sparking interest in its application for neurodegenerative diseases. Additionally, its spirocyclic architecture is being investigated for its role in improving drug bioavailability and metabolic stability, which are critical factors in modern pharmacokinetic optimization.

In the context of AI-driven drug discovery, 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one has been featured in several machine learning models aimed at predicting bioactivity and ADMET properties. This intersection of computational chemistry and experimental validation highlights the compound's relevance in cutting-edge research. Furthermore, its scaffold diversity makes it a valuable template for fragment-based drug discovery, a strategy gaining traction in the pharmaceutical industry.

Another area of interest is the compound's potential role in precision medicine. With the rise of personalized therapeutics, researchers are exploring how CAS No. 2138816-75-6 can be tailored to address specific genetic or molecular profiles. This aligns with the broader trend of targeted therapy, where compounds like 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one are designed to interact with highly specific biological pathways.

From a commercial perspective, the demand for high-purity 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one is on the rise, driven by its utility in contract research organizations (CROs) and academic laboratories. Suppliers are increasingly focusing on QC-certified batches to meet the stringent requirements of preclinical studies. This trend underscores the importance of quality control in the supply chain for research chemicals.

In summary, 1-{1-Oxa-4,9-diazaspiro[5.5]undecan-4-yl}but-2-en-1-one (CAS No. 2138816-75-6) represents a fascinating intersection of structural innovation and therapeutic potential. Its unique properties make it a subject of ongoing research across multiple disciplines, from medicinal chemistry to computational biology. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of drug development.